Cas no 62813-71-2 (Octane, 4-methoxy-4-propyl-)

Octane, 4-methoxy-4-propyl- structure
Octane, 4-methoxy-4-propyl- structure
Product Name:Octane, 4-methoxy-4-propyl-
CAS No:62813-71-2
MF:C12H26O
MW:186.334244251251
CID:430577
PubChem ID:71382512
Update Time:2025-04-19

Octane, 4-methoxy-4-propyl- Chemical and Physical Properties

Names and Identifiers

    • Octane, 4-methoxy-4-propyl-
    • 4-methoxy-4-propyloctane
    • 62813-71-2
    • DTXSID60804889
    • Inchi: 1S/C12H26O/c1-5-8-11-12(13-4,9-6-2)10-7-3/h5-11H2,1-4H3
    • InChI Key: ATMSKJVFHYGKDX-UHFFFAOYSA-N
    • SMILES: O(C)C(CCC)(CCC)CCCC

Computed Properties

  • Exact Mass: 186.19848
  • Monoisotopic Mass: 186.198365449g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 8
  • Complexity: 104
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23
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